(3-Chloro-5-ethoxyphenyl)methanamine
Overview
Description
(3-Chloro-5-ethoxyphenyl)methanamine, also known as CEPMA, is an organic chemical compound that has been studied for its various applications in scientific research. CEPMA has been used in synthesis methods and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Synthesis of New Derivatives
- Research conducted by Dekić et al. (2020) involves the synthesis of a novel coumarin derivative using a method that could potentially be applied to (3-Chloro-5-ethoxyphenyl)methanamine. This study demonstrates the potential for creating new chemical entities with unique properties (Dekić et al., 2020).
Role in Pharmacology
- Whitlock, Blagg, and Fish (2008) discuss a series of 1-(2-phenoxyphenyl)methanamines that exhibit dual 5-HT and NA reuptake pharmacology, indicating the relevance of compounds like (3-Chloro-5-ethoxyphenyl)methanamine in the development of drugs targeting neurotransmitter systems (Whitlock, Blagg, & Fish, 2008).
Exploration of Biased Agonists
- Sniecikowska et al. (2019) report on derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as biased agonists, which suggests potential applications of (3-Chloro-5-ethoxyphenyl)methanamine in developing selective drugs with specific receptor targets (Sniecikowska et al., 2019).
Environmental Research
- Gish et al. (2011) conducted a study on herbicide runoff and volatilization, which could be relevant for understanding the environmental impact and behavior of similar compounds like (3-Chloro-5-ethoxyphenyl)methanamine (Gish et al., 2011).
Synthesis of Novel Compounds
- Shimoga, Shin, and Sang‐Youn Kim (2018) discuss the synthesis of a methanamine compound, demonstrating the versatility and potential of compounds like (3-Chloro-5-ethoxyphenyl)methanamine in synthesizing new chemical structures (Shimoga, Shin, & Kim, 2018).
Chromatography and Complexation Studies
- Research by Geue and Searle (1983) on cation-exchange chromatography and complexation involving methanamines can provide insights into purification and isolation techniques applicable to (3-Chloro-5-ethoxyphenyl)methanamine (Geue & Searle, 1983).
Receptor Ligand Research
- Hanna-Elias et al. (2009) explore indole-3-methanamines as 5-HT4 receptor ligands, which could hint at the potential role of (3-Chloro-5-ethoxyphenyl)methanamine in similar receptor-based studies (Hanna-Elias et al., 2009).
properties
IUPAC Name |
(3-chloro-5-ethoxyphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO/c1-2-12-9-4-7(6-11)3-8(10)5-9/h3-5H,2,6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUSVPUUOGISOFZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1)CN)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine hydrochloride](/img/structure/B1413542.png)
![6-(Pyrrolidin-1-yl)-3-azabicyclo[3.1.0]hexane dihydrochloride](/img/structure/B1413543.png)
![2-(4-Methylphenyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B1413544.png)
![3,6-Di-tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3,6-dicarboxylate](/img/structure/B1413545.png)
![tert-butyl N-[(3R)-1-(prop-2-en-1-yl)piperidin-3-yl]carbamate](/img/structure/B1413561.png)
